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Compound Name: Thallium triiodide

Cat. No.: B12661913

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thallium triiodide (Tlls), more accurately named Thallium(l) triiodide with the chemical
structure TI*[Iz]™, is a highly toxic compound that requires stringent safety protocols for its
handling and disposal.[1][2] Thallium and its compounds are cumulative poisons that can be
absorbed through ingestion, inhalation, and skin contact.[3] This document provides detailed
guidelines and protocols to ensure the safe management of Thallium triiodide waste in a
laboratory setting. All procedures must be conducted in strict compliance with local, state, and
federal regulations.

Hazard Identification and Quantitative Data

Thallium triiodide is a black crystalline solid.[2] As a thallium salt, it is classified as highly toxic
and poses a significant health and environmental hazard. The triiodide ion itself is an oxidizing
agent.

Physicochemical and Toxicological Data
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Property Value Reference | Notes
Chemical Formula Tl (TI*[I5]7) [1112]

Molar Mass 585.09 g/mol [2]

Appearance Black crystalline solid [2]

Data not available. Treat as a
soluble thallium compound due

Water Solubility to the general solubility of
triiodide salts. Thallium(l)
iodide has a low water

solubility of 0.085 g/L at 25°C.

[4]

Data not available for Tlls. For
Acute Oral Toxicity (LD50) Thallium(l) iodide (TII), the
LD50 (oral, rat) is 24.1 mg/kg.

[4]

Occupational Exposure Limits for Soluble Thallium

Compounds
Parameter Value Agency
OSHA PEL (TWA) 0.1 mg/m?3 OSHA[3]
ACGIH TLV (TWA) 0.1 mg/m?3 ACGIH[3]
NIOSH REL (TWA) 0.1 mg/m3 NIOSHI[3]

TWA: Time-Weighted Average over an 8-hour workday.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Thallium triiodide to prevent any route of

exposure.[3]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://en.wikipedia.org/wiki/Thallium_triiodide
https://en.wikipedia.org/wiki/Thallium(I)_iodide
https://en.wikipedia.org/wiki/Thallium(I)_iodide
https://en.wikipedia.org/wiki/Thallium(I)_iodide
https://www.researchgate.net/publication/226933388_Triiodide_ion_formation_equilibrium_and_activity_coefficient_in_aqueous_solution
https://www.researchgate.net/publication/226933388_Triiodide_ion_formation_equilibrium_and_activity_coefficient_in_aqueous_solution
https://pubchem.ncbi.nlm.nih.gov/compound/Thallium-triiodide
https://pubchem.ncbi.nlm.nih.gov/compound/Thallium-triiodide
https://pubchem.ncbi.nlm.nih.gov/compound/Thallium-triiodide
https://www.benchchem.com/product/b12661913?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Thallium-triiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12661913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

PPE Item Specifications

Nitrile or other chemically resistant gloves.

Gloves o
Double gloving is recommended.
Eye Protection Chemical safety goggles or a face shield.
Lab Coat A dedicated lab coat, preferably disposable.
A NIOSH-approved respirator with a P100 filter
Respiratory Protection should be used when handling powders or
creating aerosols.
Footwear Closed-toe shoes are required.

Experimental Protocols
Protocol for Safe Handling of Thallium Triiodide

Preparation: All work with Thallium triiodide must be conducted in a designated area, such
as a certified chemical fume hood, to minimize inhalation exposure.

Weighing: When weighing solid Thallium triiodide, take extreme care to avoid the creation
of dust.[3]

Personal Hygiene: Do not eat, drink, or smoke in areas where thallium compounds are
handled. Wash hands thoroughly after handling, even if gloves were worn.

Storage: Store Thallium triiodide in a well-ventilated, cool, dry, and secure location. Keep
containers tightly sealed and away from incompatible materials such as strong oxidizing
agents. The storage area should be clearly marked with a warning sign.[3]

Emergency Procedures: Spill and Exposure

In the event of a spill or exposure, immediate action is critical.

o Evacuate: Immediately evacuate the affected area.[3]

 Alert: Notify your supervisor and the institutional safety office.[3]
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 |solate: Restrict access to the spill area.[3]
e Cleanup (Trained Personnel Only):

o For solid spills, carefully cover with a damp paper towel to avoid raising dust, then use
absorbent pads to collect the material.[3]

o For liquid spills, use an inert absorbent material to contain and absorb the spill.
o Decontamination: The spill area should be decontaminated with soap and water.

o Waste Disposal: All materials used for cleanup must be disposed of as hazardous waste.

Exposure Route First Aid Measures

Immediately wash the affected area with
copious amounts of soap and water for at least

Skin Contact ) ) )
15 minutes.[3] Remove contaminated clothing.

[3]

Immediately flush eyes with a gentle stream of

Eye Contact water for at least 15 minutes, holding the eyelids
open.[3]

Inhalation Move the individual to fresh air immediately.[3]

Ingestion Do NOT induce vomiting.[3]

In all cases of suspected or known exposure, seek immediate medical attention.[3]

Protocol for Treatment and Disposal of Thallium
Triiodide Waste

This protocol involves a two-step process: first, the reduction of the triiodide ion, followed by the
precipitation of the thallium ion.

The triiodide ion (Is~) can be reduced to the less hazardous iodide ion (I7) using a solution of
sodium thiosulfate (NazS20s). The reaction is as follows:
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e Preparation: In a chemical fume hood, place the agueous Thallium triiodide waste in a
suitable reaction vessel equipped with a stirrer.

e Reduction: While stirring, slowly add a 10% solution of sodium thiosulfate dropwise. The
characteristic brown color of the triiodide solution will fade.

o Completion: Continue adding the sodium thiosulfate solution until the solution becomes
colorless, indicating the complete reduction of the triiodide ion.

The resulting solution now contains Thallium(l) ions and iodide ions. Thallium(l) iodide is poorly
soluble in water and can be precipitated out.

» Precipitation: The Thallium(l) iodide will precipitate as a yellow solid during the reduction step
as the concentration of iodide ions increases.

o Separation: Allow the precipitate to settle. Separate the solid precipitate from the liquid by
decantation or filtration.

e Waste Management:

o Solid Waste: The collected Thallium(l) iodide precipitate is hazardous waste. It must be
dried and placed in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: The remaining liquid (supernatant) must be tested for residual thallium
content to ensure it is below regulatory limits before any further disposal considerations. It
is highly recommended to dispose of this liquid as hazardous waste as well.

All solid and liquid hazardous waste containing thallium must be collected by a certified
hazardous waste disposal company. Never dispose of thallium waste down the drain.[3]

Visualized Workflows
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Caption: Workflow for the safe handling and disposal of Thallium triiodide waste.
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Caption: Emergency response workflow for a Thallium triiodide spill.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12661913?utm_src=pdf-body-img
https://www.benchchem.com/product/b12661913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12661913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Nitrile Gloves
(Double Gloving Recommended)

Chemical Safety Goggles/
Face Shield

Mandatory PPE Disposable Lab Coat)
NIOSH-approved
P100 Respirator

(Closed-toe Shoes)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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